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Compound of Interest

Compound Name: 3-Phenyllactic acid, (S)-

Cat. No.: B555073

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of laboratory chemicals is paramount. This document provides essential, immediate
safety and logistical information for (S)-3-Phenyllactic acid, including operational and disposal
plans, to foster a secure and productive research environment.

Physical and Chemical Properties

(S)-3-Phenyllactic acid is a white, odorless, solid powder.[1] Key quantitative data is
summarized in the table below for easy reference.

Property Value Source
CAS Number 20312-36-1 [1]
Molecular Formula CoH1003 [2][3][4]
Molecular Weight 166.17 g/mol [2][5]
Melting Point 121 - 125 °C (249.8 - 257 °F) [1]
Form Solid Powder [1][5]

Hazard Identification and Personal Protective
Equipment (PPE)
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While some safety data sheets (SDS) indicate that (S)-3-Phenyllactic acid is not considered
hazardous under the 2012 OSHA Hazard Communication Standard, it is crucial to handle it
with care.[1] One report suggests it may cause serious eye irritation.[2] Therefore, appropriate
personal protective equipment should always be used.

PPE Specification Rationale
] Chemical safety goggles or To prevent eye contact and
Eye Protection T
eyeglasses potential irritation.[1][3]
Hand Protection Appropriate protective gloves To prevent skin contact.[1]

Recommended when handling
Respiratory Protection Dust mask (e.g., N95) the powder form to avoid
inhalation.[5][6]

_ Lab coat and appropriate )
Body Protection ) To prevent skin exposure.[1]
clothing

Handling and Storage Procedures

Proper handling and storage are critical to maintain the integrity of (S)-3-Phenyllactic acid and
ensure laboratory safety.

Handling:

Avoid contact with skin and eyes.[1]

Avoid breathing dust.

Wash hands thoroughly after handling.[1][7]

Work in a well-ventilated area.[4]

Storage:

» Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][3][4]

o Refrigeration is recommended for storage.[1][3]
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o Store away from incompatible materials, such as strong oxidizing agents.[1][3]

Experimental Workflow: Preparation of a Stock
Solution

This section provides a step-by-step guide for preparing a stock solution of (S)-3-Phenyllactic

acid.

f Preparation A

(Weigh (S)-3-Phenyllactic acid powder in a fume hood)

Careful Transfer

(Transfer the powder to an appropriate container)
\- J

Add Solvent

4 Dissolution b

(Add the chosen solvent (e.g., DMSO, DMF) to the container)

Ensure Complete Dissolution

(Mix thoroughly until the solid is completely dissolved)
\- J

Proper Labeling & Storage

Storage

(Store the stock solution at —20°C)

Click to download full resolution via product page
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Figure 1. Workflow for preparing a stock solution of (S)-3-Phenyllactic acid.

Accidental Release Measures

In the event of a spill, follow these procedures:

Ensure adequate ventilation.[1]

Wear appropriate personal protective equipment.[1]

Contain the spill. For solid material, sweep up and shovel into a suitable container for
disposal.[1]

Clean the area.

Disposal Plan

Chemical waste generators must adhere to local, regional, and national regulations for
hazardous waste disposal.[1]

Solid Waste:

» Collect solid (S)-3-Phenyllactic acid waste and contaminated materials (e.g., weighing paper,
gloves) in a designated, labeled, and sealed container.

Liquid Waste (Solutions):

e Aqueous solutions of acids may be neutralized to a pH between 5.5 and 9.5 before drain
disposal, followed by a large water flush, provided they do not contain other hazardous
materials.[8]

e Always perform neutralization in a fume hood with appropriate PPE.[8]

» For solutions containing organic solvents, collect them in a designated solvent waste
container. Do not mix incompatible waste streams.

Empty Containers:

e Thoroughly rinse empty containers with a suitable solvent.
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o Collect the rinsate as chemical waste.[9]

» Deface or remove the original label before disposing of the rinsed container in regular trash
or recycling, as appropriate.[9]

The following diagram outlines the decision-making process for the disposal of (S)-3-
Phenyllactic acid waste.

Collect in labeled, sealed container.

‘Waste Generation

Solid Disposal
Dispose as hazardous chemical waste.

Liquid Disposal

Aqueous Solution? w»@oueu in designated solvent waste ccmalr\eHDlspcse as hazardous solvent waslej
Yes
~@euuanze 10 pH 5505 in fume hood)—»[mspose down the drain with plenty of waler]

aste-Fype
Solid Waste?

(5)-3-Phenyllactic Acid Waste

No (Liquid)

Click to download full resolution via product page

Figure 2. Disposal decision tree for (S)-3-Phenyllactic acid waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
(S)-3-Phenyllactic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555073#personal-protective-equipment-for-handling-
3-phenyllactic-acid-s]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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